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Compound of Interest

Methyl L-asparaginate
Compound Name:
monohydrochloride

Cat. No.: B555715

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for
Methyl L-asparaginate Monohydrochloride (CAS No. 57461-34-4). The information herein is
compiled for professionals in research and development who may handle this compound. Due
to the absence of a complete, formally issued Safety Data Sheet (SDS), this guide synthesizes
available data from chemical suppliers and information on analogous compounds to provide as
complete a safety profile as possible.

Chemical Identification and Properties

Methyl L-asparaginate monohydrochloride is the methyl ester hydrochloride salt of the
amino acid L-asparagine. It is commonly used in biochemical research and as a building block
in peptide synthesis.[1][2]

Table 1: Physicochemical Properties of Methyl L-asparaginate Monohydrochloride
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Property Value Source
CAS Number 57461-34-4 [3]
Molecular Formula CsH10N203-HCI [3]
Molecular Weight 182.61 g/mol [31[4]
Appearance White solid / crystalline powder  [2][4]
Boiling Point 328.5°C at 760 mmHg [3]
Flash Point 198.1°C [3]
Storage Temperature -15°C to -20°C [31[5]
Purity >98% [5][6]

Hazard Identification and Classification

While a full GHS classification is not consistently available, aggregated data from suppliers
indicates that Methyl L-asparaginate Monohydrochloride should be handled as a substance
that can cause skin, eye, and respiratory irritation.[3][7] The analogous compound, L-Aspartic
acid B-methyl ester hydrochloride, is formally classified as causing skin irritation (Category 2),
serious eye irritation (Category 2A), and may cause respiratory irritation (Specific target organ
toxicity - single exposure, Category 3).[7]

Table 2: GHS Precautionary Statements
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Code Precautionary Statement
Avoid breathing
P261 .
dust/fume/gas/mist/vapours/spray.[3][7]
P264 Wash skin thoroughly after handling.[3][7]
Use only outdoors or in a well-ventilated area.[3]
pP271
[7]
P280 Wear protective gloves/protective clothing/eye
protection/face protection.[3][7]
IF ON SKIN: Wash with plenty of water/soap.[3]
P302+P352
[7]
IF INHALED: Remove person to fresh air and
P304+P340 _
keep comfortable for breathing.[3][7]
IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.[3][7]
P319 & P312 Get medical help if you feel unwell.[3][7]

P332+P317 & P313

If skin irritation occurs: Get medical help/advice.

[3]7]

If eye irritation persists: Get medical

P337+P313 i ]

advice/attention.[7]

Take off contaminated clothing and wash it
P362+P364

before reuse.[3][7]

Store in a well-ventilated place. Keep container
P403+P233 ,

tightly closed.[3]
P405 Store locked up.[3]

Dispose of contents/container to an appropriate
P501 treatment and disposal facility in accordance

with applicable laws and regulations.[3]
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Toxicological Data:

Specific quantitative toxicological data (e.g., LD50) for Methyl L-asparaginate
Monohydrochloride is not readily available. For the related compound L-asparagine, the oral
LD50 in rats is very high (> 16,000 mg/kg), suggesting low acute toxicity.[8] However, the
hydrochloride salt and the methyl ester functional group may alter the toxicological profile.

Handling and Storage

Proper handling and storage procedures are critical to ensure the safety of laboratory
personnel and maintain the integrity of the compound.

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling. The following PPE is recommended:

o Eye/Face Protection: Wear tightly fitting safety goggles or a face shield (conforming to EN
166 or NIOSH standards).[9][10]

o Skin Protection: Wear impervious, chemical-resistant gloves (e.g., nitrile rubber) and a lab
coat.[3][11] Flame-resistant clothing may be appropriate depending on the experimental
context.[9][10]

» Respiratory Protection: If dust is generated or ventilation is inadequate, a full-face respirator
with a particulate filter (e.g., N95 or P1) is necessary.[9][11]

Safe Handling Practices

o Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation
of dust.[3][9][10]

» Avoid formation of dust and aerosols.[3][10]
e Avoid contact with skin and eyes.[3][10]
e Wash hands thoroughly after handling.[7]

e Use non-sparking tools to prevent ignition from electrostatic discharge.[3][10]
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» Keep away from incompatible materials such as strong oxidizing agents.[12][13]

Storage Conditions

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][9][10]
e The recommended storage temperature is between -15°C and -20°C.[3][5]

» Store away from foodstuff containers and incompatible materials.[3][10]

Accidental Release and First Aid Measures
Accidental Release

In the event of a spill:

Evacuate personnel to a safe area.

e Ensure adequate ventilation.

e Avoid dust formation.[10]

o Wear appropriate PPE, including respiratory protection.

o Collect the spilled material mechanically (e.g., sweep or vacuum) and place it in a suitable,
closed container for disposal.[10]

e Do not let the chemical enter drains.[11]

First Aid

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention if you feel unwell.[3][7]

e In Case of Skin Contact: Immediately wash with plenty of soap and water. Remove
contaminated clothing and wash it before reuse. If skin irritation occurs, seek medical
attention.[3][7]

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.fishersci.co.uk/chemicalProductData_uk/wercs?itemCode=10433113&lang=EN
https://www.fishersci.co.uk/store/msds?partNumber=10021553&productDescription=L-Asparagine+monohydrate%2C+white+crystals+or+crystalline+powder%2C+98.5+to+101.0%25&countryCode=GB&language=en
https://www.echemi.com/produce/pr25030442236-l-asparagine-methyl-ester-hydrochloride.html
https://www.echemi.com/sds/r-cyclopropylglycine-methyl-ester-hydrochloride-pd180521122075.html
https://www.echemi.com/sds/r-amino-4-hydroxyphenylacetic-acid-methyl-ester-hydrochloride-pd180521121917.html
https://www.echemi.com/produce/pr25030442236-l-asparagine-methyl-ester-hydrochloride.html
https://www.sigmaaldrich.com/JP/ja/product/sigma/a8291
https://www.echemi.com/produce/pr25030442236-l-asparagine-methyl-ester-hydrochloride.html
https://www.echemi.com/sds/r-amino-4-hydroxyphenylacetic-acid-methyl-ester-hydrochloride-pd180521121917.html
https://www.echemi.com/sds/r-amino-4-hydroxyphenylacetic-acid-methyl-ester-hydrochloride-pd180521121917.html
https://www.echemi.com/sds/r-amino-4-hydroxyphenylacetic-acid-methyl-ester-hydrochloride-pd180521121917.html
https://www.sigmaaldrich.com/US/en/sds/sigma/a0884?userType=undefined
https://www.echemi.com/produce/pr25030442236-l-asparagine-methyl-ester-hydrochloride.html
https://aksci.com/sds/J99204_SDS.pdf
https://www.echemi.com/produce/pr25030442236-l-asparagine-methyl-ester-hydrochloride.html
https://aksci.com/sds/J99204_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555715?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e In Case of Eye Contact: Rinse cautiously with water for at least 15 minutes.[7] Remove
contact lenses if present and easy to do. Continue rinsing. If eye irritation persists, seek
medical attention.[3][7]

 |If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Seek medical attention.[7]

Fire-Fighting and Disposal Measures
Fire-Fighting
e Suitable Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or

water spray.[9]

e Specific Hazards: The compound is combustible.[14] Thermal decomposition can lead to the
release of irritating gases and vapors, including nitrogen oxides (NOx), carbon monoxide
(CO), carbon dioxide (CO2), and hydrogen chloride gas.[12]

o Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[9][14]

Disposal
o Dispose of the compound and its container at an approved waste disposal facility.[3]

» Disposal must be in accordance with all applicable federal, state, and local environmental
regulations.

Experimental Protocols and Workflows
General Synthetic Protocol

A common method for the synthesis of amino acid methyl ester hydrochlorides involves the
reaction of the amino acid with methanol in the presence of trimethylchlorosilane at room
temperature.[15][16] The reaction is monitored by thin-layer chromatography (TLC), and upon
completion, the solvent is evaporated to yield the product.[15][16] This one-step reaction is
valued for its mild conditions and high yields.[15][16]

Diagram 1: General Workflow for Synthesis
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Caption: General workflow for the synthesis of amino acid methyl ester hydrochlorides.

Safe Handling Workflow

The following diagram illustrates a logical workflow for safely managing Methyl L-
asparaginate Monohydrochloride from receipt to disposal.
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Diagram 2: Safe Handling Workflow
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Caption: Logical workflow for the safe handling of Methyl L-asparaginate
Monohydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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